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Compound of Interest

Compound Name: 1-Bromomethylfluoranthene

Cat. No.: B162964

Fluoranthene is a non-alternant tetracyclic aromatic hydrocarbon, comprising fused
naphthalene and benzene rings, which has garnered significant attention in synthetic chemistry
and materials science.[1] Its rigid, planar structure and inherent fluorescence make it a
valuable scaffold.[1] The functionalization of the fluoranthene core unlocks a vast chemical
space for exploration. The introduction of a bromomethyl group at the 1-position transforms the
relatively inert hydrocarbon into a highly reactive and versatile building block, 1-
Bromomethylfluoranthene (CAS No. 135325-62-1).

This modification is of strategic importance for several reasons:

o Reactive Handle: The bromomethyl (-CH2Br) group is an excellent electrophile and a good
leaving group, making it amenable to a wide array of nucleophilic substitution reactions. This
allows for the straightforward covalent attachment of the fluoranthene moiety to other
molecules.

o Medicinal Chemistry Potential: The fluoranthene scaffold itself is known to interact with
biological macromolecules. For instance, PAHs can act as DNA intercalators, a mechanism
exploited in the design of certain chemotherapeutics.[2][3] The ability to attach side chains
via the bromomethyl linker enables the synthesis of targeted agents with tailored
pharmacological profiles.

o Materials Science: The photophysical properties of fluoranthene can be tuned by
substitution.[1] 1-Bromomethylfluoranthene serves as a key intermediate for creating novel
fluorescent probes, organic semiconductors, and other advanced materials.[1]
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This guide will provide the foundational knowledge required to effectively synthesize, handle,
and utilize this potent research chemical.

Physicochemical and Structural Properties

The fundamental properties of 1-Bromomethylfluoranthene are summarized below. While
exhaustive experimental data for this specific compound is not widely published, its
characteristics can be reliably predicted based on its structure and the properties of analogous

compounds.

Property Value Source | Basis

CAS Number 135325-62-1 [4]

Molecular Formula Ci17H11Br [4]

Molecular Weight 295.17 g/mol [4]

Appearance Pale yellow solid (Predicted) Based on Fluoranthene[5]
Soluble in chlorinated solvents
(DCM, CHCIs), THF, and

Solubility aromatic solvents (toluene). General solubility of PAHs
Sparingly soluble in alcohols.
Insoluble in water. (Predicted)
Not available. Expected to be )

] ] ] General physical property
Melting Point higher than 1-

trends
methylfluoranthene.

Chemical Structure

The structure consists of a fluoranthene core with a bromomethyl substituent at the C1 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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